Cas no 6332-65-6 ( )

• Product Name: &nbsp
• CAS No: 6332-65-6
• MF: C₁₁H₂₄INO
• MW: 313.218835830688
• CID: 959758
• PubChem ID: 24184314
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• triethyl(4-oxopentyl)azanium,iodide
• NSC34126
• NSC-34126
• N,N,N-Triethyl-4-oxopentan-1-aminium iodide
• 6332-65-6
• DTXSID20636860
•  

• Inchi： 1S/C11H24NO.HI/c1-5-12(6-2,7-3)10-8-9-11(4)13;/h5-10H2,1-4H3;1H/q+1;/p-1
• InChI Key： CSZVBBNVSXMEHI-UHFFFAOYSA-M
• SMILES： [I-].O=C(C)CCC[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 186.18592
• Monoisotopic Mass: 313.09026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: -0.76390